Cas no 616-03-5 (5-Methylhydantoin)

5-Methylhydantoin structure
5-Methylhydantoin structure
Product Name:5-Methylhydantoin
CAS No:616-03-5
MF:C4H6N2O2
MW:114.102640628815
MDL:MFCD00022398
CID:38952
PubChem ID:69216
Update Time:2025-04-18

5-Methylhydantoin Chemical and Physical Properties

Names and Identifiers

    • 5-Methylhydantoin
    • 5-methylimidazolidine-2,4-dione
    • 5-Methyl-2,4-imidazolidinedione
    • Hydantoin, 5-methyl-
    • DL-5-Methylhydantoin
    • 5-methy hydantoin
    • CCG-214321
    • CHEBI:93888
    • KBio2_002436
    • AKOS016050393
    • FT-0671818
    • FT-0620655
    • KBio3_001892
    • 2, 5-methyl-
    • NS00096232
    • 5(R)-Methylimidazolidine-2,4-dione; D-5-Methylhydantoin
    • FT-0671817
    • D-5-Methylhydantoin
    • CS-0084851
    • NSC 75829
    • BRD-A68318914-001-01-5
    • KBio2_007572
    • DTXSID90880934
    • 2,4-Imidazolidinedione, 5-methyl-
    • Spectrum3_000916
    • VMAQYKGITHDWKL-UHFFFAOYSA-
    • Spectrum4_001200
    • InChI=1/C4H6N2O2/c1-2-3(7)6-4(8)5-2/h2H,1H3,(H2,5,6,7,8)
    • 616-03-5
    • MFCD00022398
    • 5-methyl-hydantoin
    • NSC-75829
    • M1699
    • EN300-17026
    • (D)-5-Methylhydantoin
    • Z56862247
    • Spectrum5_001760
    • 67337-69-3
    • AM20100499
    • Q27165643
    • NSC75829
    • FT-0620654
    • A12693
    • Spectrum_001906
    • A833324
    • KBioGR_001899
    • KBioSS_002442
    • (R)-(+)-5-Methylhydantoin
    • AI3-61188
    • SCHEMBL21767
    • 5-Methylhydantoin, 97%
    • AKOS001074138
    • PD000080
    • CHEMBL158019
    • KBio2_005004
    • imidazolidine-2,4-dione, 5-methyl-
    • DB-053946
    • ALBB-022598
    • 625-324-5
    • Hydantoin, 5-methyl-(8CI)
    • 2,4-Imidazolidinedione, 5-methyl-(9CI)
    • MDL: MFCD00022398
    • Inchi: 1S/C4H6N2O2/c1-2-3(7)6-4(8)5-2/h2H,1H3,(H2,5,6,7,8)
    • InChI Key: VMAQYKGITHDWKL-UHFFFAOYSA-N
    • SMILES: O=C1C(C)NC(N1)=O
    • BRN: 81081

Computed Properties

  • Exact Mass: 114.04298
  • Monoisotopic Mass: 114.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: -0.6
  • Topological Polar Surface Area: 58.2A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.3565 (rough estimate)
  • Melting Point: 148-152 °C (lit.)
  • Boiling Point: 213.59°C (rough estimate)
  • Refractive Index: 1.4487 (estimate)
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 58.2
  • LogP: -0.86980
  • Solubility: Not available

5-Methylhydantoin Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26-S36

5-Methylhydantoin Pricemore >>

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